Cas no 32083-50-4 (2-Propenenitrile,3-ethoxy-2-(phenylsulfonyl)-)

2-Propenenitrile, 3-ethoxy-2-(phenylsulfonyl)- is a specialized organic compound featuring a nitrile group, an ethoxy substituent, and a phenylsulfonyl moiety. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly in the construction of complex molecules through Michael additions or nucleophilic substitution reactions. The presence of both electron-withdrawing (sulfonyl) and electron-donating (ethoxy) groups enhances its reactivity and selectivity in controlled transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where functionalized acrylonitrile derivatives are employed to develop bioactive molecules. Its stability under standard conditions ensures consistent performance in synthetic applications.
2-Propenenitrile,3-ethoxy-2-(phenylsulfonyl)- structure
32083-50-4 structure
Product Name:2-Propenenitrile,3-ethoxy-2-(phenylsulfonyl)-
CAS No:32083-50-4
MF:C11H11NO3S
MW:237.274941682816
CID:303489
PubChem ID:2778385
Update Time:2025-05-22

2-Propenenitrile,3-ethoxy-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenenitrile,3-ethoxy-2-(phenylsulfonyl)-
    • 2-(benzenesulfonyl)-3-ethoxyprop-2-enenitrile
    • 3-Ethoxy-2-(phenylsulfonyl)acrylonitrile
    • 3-ETHOXY-2-(PHENYLSULPHONYL)ACRYLONITRILE
    • 2-benzenesulfonyl-3-ethoxy-acrylonitrile
    • 2-Phenylsulfonyl-3-aethoxyacrylnitril
    • (2E)-2-(benzenesulfonyl)-3-ethoxyprop-2-enenitrile
    • 1681057-36-2
    • CCG-253231
    • (E)-2-(benzenesulfonyl)-3-ethoxyprop-2-enenitrile
    • MFCD00068001
    • 7P-109
    • AKOS005101359
    • 32083-50-4
    • (E)-3-ethoxy-2-(phenylsulfonyl)acrylonitrile
    • J-512399
    • (E)-2-Benzenesulfonyl-3-ethoxy-acrylonitrile
    • BB 0242794
    • HMS554K07
    • Inchi： 1S/C11H11NO3S/c1-2-15-9-11(8-12)16(13,14)10-6-4-3-5-7-10/h3-7,9H,2H2,1H3/b11-9+
    • InChI Key： PUKBSEPGZUQYAT-PKNBQFBNSA-N
    • SMILES： S(/C(/C#N)=C/OCC)(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 237.04600
  • Monoisotopic Mass: 237.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 75.5Ų

Experimental Properties

  • Density: 1.246
  • Boiling Point: 457.6°Cat760mmHg
  • Flash Point: 230.5°C
  • Refractive Index: 1.543
  • PSA: 75.54000
  • LogP: 2.94258

2-Propenenitrile,3-ethoxy-2-(phenylsulfonyl)- Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Propenenitrile,3-ethoxy-2-(phenylsulfonyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1718069-1g
3-Ethoxy-2-(phenylsulfonyl)-2-propenenitrile
 32083-50-4 98%
1g
 ￥5987.00 2024-08-02

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